Cas no 91950-12-8 ( )

• Product Name: &nbsp
• CAS No: 91950-12-8
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 997642
• PubChem ID: 236542
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-2-propan-2-yl-1,2-benzothiazol-3-one
• N-Isopropyl-saccharin
• isopropylsaccharin
• QNERCWAWQBNQQV-UHFFFAOYSA-N
• 91950-12-8
• SCHEMBL9325487
• DTXSID40284807
• NSC39123
• 2-(Propan-2-yl)-1H-1lambda~6~,2-benzothiazole-1,1,3(2H)-trione
• 2-ISOPROPYL-1,2-BENZISOTHIAZOL-3(2H)-ONE 1,1-DIOXIDE
• NSC-39123
•  

• Inchi： 1S/C10H11NO3S/c1-7(2)11-10(12)8-5-3-4-6-9(8)15(11,13)14/h3-7H,1-2H3
• InChI Key： QNERCWAWQBNQQV-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1C(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 225.04600
• Monoisotopic Mass: 225.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 374.4°C at 760 mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.595
• PSA: 62.83000
• LogP: 2.25820